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Compound of Interest

2-(3-Bromophenyl)-1H-
Compound Name:
benzimidazole

Cat. No.: B057740

This guide provides a comprehensive technical overview of 2-(3-bromophenyl)-1H-
benzimidazole, a versatile heterocyclic compound of significant interest in medicinal chemistry
and materials science. We will delve into its fundamental properties, synthesis, and key
applications, offering insights for researchers, scientists, and professionals in drug
development.

Core Molecular Identity

2-(3-Bromophenyl)-1H-benzimidazole is an aromatic compound featuring a benzimidazole

core substituted with a 3-bromophenyl group at the 2-position. This structure is a cornerstone
for further chemical modifications, making it a valuable intermediate in the synthesis of more

complex molecules.

The fundamental properties of this compound are summarized below:
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Property Value Source(s)
Molecular Formula C13HoBrN2 [1112]
Molecular Weight 273.13 g/mol [1][2]

CAS Number 77738-96-6 [2][3]
Appearance White to light yellow solid [4]

Melting Point 294-296 °C

InChl=1S/C13H9BrN2/c14-10-
InChl 5-3-4-9(8-10)13-15-11-6-1-2-7-  [1][4]
12(11)16-13/h1-8H,(H,15,16)

clccc2c(cl)[nH]c(-
SMILES [1]
c3cccec(c3)Br)n2

Synthesis Protocol: A Green Chemistry Approach

The synthesis of 2-substituted benzimidazoles can be achieved through various methods. A
particularly efficient and environmentally conscious approach involves the one-pot
condensation of an o-phenylenediamine with an appropriate aldehyde. This method is often
preferred over older techniques that required high temperatures and harsh reagents like
polyphosphoric acid, which could lead to by-product formation and lower yields.

The selection of a catalyst is crucial for the efficiency of this reaction. Ammonium chloride
(NH4Cl) has been demonstrated to be an effective, inexpensive, and readily available catalyst
for this transformation, promoting the reaction at moderate temperatures (80-90°C). This
approach aligns with the principles of green chemistry by being economically viable and
reducing energy consumption.

Experimental Workflow: One-Pot Synthesis

The following diagram illustrates the streamlined workflow for the synthesis of 2-(3-
Bromophenyl)-1H-benzimidazole.
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Caption: Workflow for the synthesis of 2-(3-Bromophenyl)-1H-benzimidazole.

Step-by-Step Methodology

Reactant Charging: In a round-bottom flask, combine o-phenylenediamine, 3-
bromobenzaldehyde, and a catalytic amount of ammonium chloride.

Solvent Addition: Add ethanol as the solvent to facilitate the reaction.

Reaction: Heat the mixture to 80-90°C and stir until the reaction is complete (monitored by
thin-layer chromatography).

Isolation: Upon completion, the crude product is isolated.
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 Purification: The solid is then purified using column chromatography on silica gel. An eluent
system such as petroleum ether and ethyl acetate (e.g., a 10:1 ratio) is effective for
separating the desired product.[5] The result is pure, white, needle-like crystals of 2-(3-
bromophenyl)-1H-benzimidazole with a high yield (around 80-99%).[5]

This self-validating protocol is robust, with the final purification step ensuring the high purity of
the compound, which can be confirmed by techniques like NMR spectroscopy and mass
spectrometry.

Applications in Drug Development and Materials
Science

The benzimidazole scaffold is recognized as a "privileged scaffold” in medicinal chemistry.[6][7]
[8] This is due to its structural resemblance to naturally occurring purines, allowing it to readily
interact with various biological targets. The ease of substitution at the 2-position allows for the
creation of large libraries of compounds for screening.

Role in Medicinal Chemistry

Benzimidazole derivatives have demonstrated a wide spectrum of pharmacological activities,
including anticancer, antiviral, anti-inflammatory, and anthelmintic properties.[9] The 2-(3-
bromophenyl) moiety of the title compound serves two primary purposes:

 Structural Contribution: The bromophenyl group itself contributes to the overall steric and
electronic properties of the molecule, influencing its binding affinity to biological targets.

» Synthetic Handle: The bromine atom is an excellent functional group for further chemical
elaboration via cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). This allows
for the strategic design of more complex molecules with tailored biological activities.

The core benzimidazole structure is found in numerous FDA-approved drugs, targeting a range
of conditions from peptic ulcers to cancer.[10] This history of clinical success underscores the
potential of novel derivatives like 2-(3-bromophenyl)-1H-benzimidazole as starting points for
new drug discovery programs.[8][9] For instance, derivatives have been investigated for their
potential as antibacterial agents, showing activity against resistant strains like MRSA.
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Utility in Materials Science

Beyond pharmaceuticals, this compound is a valuable building block in the field of organic
electronics. Specifically, its derivative, 2-(3-bromophenyl)-1-phenyl-1H-benzimidazole, is a key
precursor for materials used in Organic Light-Emitting Diodes (OLEDSs).[11] The benzimidazole
core provides a stable, electron-deficient framework, and the reactive bromine site allows for
the attachment of other functional groups to fine-tune the electronic and optical properties of
the final material.[11] These materials can function as host materials for light emitters or as
components in charge transport layers within an OLED device.[11]

Conclusion

2-(3-Bromophenyl)-1H-benzimidazole is a compound of significant scientific and commercial
interest. Its straightforward, high-yield synthesis and the versatility of its chemical structure
make it an important intermediate. For medicinal chemists, it represents a key starting point for
developing novel therapeutics leveraging the proven biological activity of the benzimidazole
scaffold. For materials scientists, it provides a robust platform for creating advanced materials
for next-generation organic electronics. The continued exploration of this and related
compounds promises to yield further innovations across multiple scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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